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Compound of Interest

Compound Name: 2-Hexyl-1-octanol

Cat. No.: B011351 Get Quote

2-Hexyl-1-octanol, identified by the CAS number 19780-79-1, is a C14 branched-chain

primary alcohol.[1][2][3] It belongs to a significant class of compounds known as Guerbet

alcohols, which are characterized by their β-branched structure.[4][5][6] This specific molecular

architecture—a hexyl group at the second carbon of an octanol backbone—is the direct result

of the Guerbet reaction, a self-condensation of alcohols at elevated temperatures.[4][6][7]

The branching imparts a unique set of physicochemical properties that distinguish 2-hexyl-1-
octanol and other Guerbet alcohols from their linear-chain counterparts.[4][5] Key among

these are a significantly lower melting point, rendering them liquid over a broad temperature

range, enhanced oxidative and thermal stability, and low volatility.[4][6][8] These attributes

make 2-hexyl-1-octanol a highly versatile and valuable molecule in a multitude of applications,

including cosmetics, industrial lubricants, and as a key intermediate in chemical synthesis.[9]

This guide provides a comprehensive technical overview of its properties, synthesis,

applications, and handling protocols, grounded in established scientific principles and

methodologies.

Physicochemical and Spectroscopic Profile
The distinct properties of 2-hexyl-1-octanol are quantitatively summarized below. These data

are essential for predicting its behavior in various formulations and reaction conditions.

Physical and Chemical Properties
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Property Value Source(s)

CAS Number 19780-79-1 [2][3]

Molecular Formula C₁₄H₃₀O [1][2][10]

Molecular Weight 214.39 g/mol [1][2][11]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 162 °C at 15 mmHg [1][3]

Melting/Freezing Point 13.0 °C (literature) [10]

Flash Point 110 °C [1]

Density / Specific Gravity ~0.83 g/cm³ [2]

Refractive Index 1.4440 to 1.4480 [2][3]

Solubility Insoluble in water (predicted) [1][12]

logP (Octanol/Water) 4.536 - 5.9 (predicted) [12][13]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural confirmation and purity assessment of

2-hexyl-1-octanol.

Spectroscopic Data Value Source(s)

GC-MS
Mass spectra available in NIST

database
[11]

Kovats Retention Index (Polar

Column)
2069, 2162 [14][15]

¹³C NMR Spectra
Data available via

SpectraBase
[16]
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The industrial synthesis of 2-hexyl-1-octanol is achieved through the Guerbet reaction, a

base-catalyzed dimerization of a primary alcohol.[4][7] In this specific case, 1-heptanol would

be the starting material to produce C14 Guerbet alcohol, though the reaction can also occur

between two different alcohols. The reaction proceeds through a sequence of dehydrogenation,

aldol condensation, and subsequent hydrogenation steps.[4]

The mechanism requires a catalyst capable of facilitating both hydrogenation/dehydrogenation

and aldol condensation.[4] This dual functionality is crucial for driving the reaction to

completion.

Reaction Mechanism
The core mechanism of the Guerbet reaction is a four-step process:

Dehydrogenation: The primary alcohol is oxidized to its corresponding aldehyde.

Aldol Condensation: The aldehyde undergoes a base-catalyzed aldol condensation with

another molecule of itself.

Dehydration: The resulting aldol adduct readily dehydrates to form an α,β-unsaturated

aldehyde.

Hydrogenation: The unsaturated aldehyde is hydrogenated, first at the carbon-carbon double

bond and then at the carbonyl group, yielding the final β-branched primary alcohol.[4]

Step 1: Dehydrogenation
Step 2 & 3: Aldol Condensation & Dehydration Step 4: Hydrogenation

R-CH₂-CH₂-OH
(Alcohol)

R-CH₂-CHO
(Aldehyde)

-H₂

R-CH₂-CHO + R-CH(CHO)-CH₂-RBase Catalyst R-CH=C(R)-CHO
(α,β-Unsaturated Aldehyde)

-H₂O
R-CH₂-CH(R)-CH₂-OH

(Guerbet Alcohol)
+2H₂

Click to download full resolution via product page

Caption: Guerbet reaction mechanism for branched alcohol synthesis.
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Experimental Protocol: Synthesis of 2-Hexyl-decanol (A
C16 Analogue)
While a specific protocol for 2-hexyl-1-octanol (C14) is not readily available, the following

procedure for a C16 analogue (2-hexyl-1-decanol) from 1-octanol illustrates the practical

application of the Guerbet reaction.[17] The principles are directly transferable.

Objective: Synthesize 2-hexyl-1-decanol from 1-octanol via a catalyzed Guerbet reaction.

Materials:

1-octanol (40 g)

Granular potassium hydroxide (0.6 g, 1.5 wt%)

Copper-nickel catalyst on a hydrotalcite support (0.4 g)[17]

Nitrogen gas supply

Standard laboratory glassware including a five-neck flask, magnetic stirrer, condenser, and a

Dean-Stark apparatus.

Procedure:

Reactor Setup: Charge a 100 mL five-neck flask with 1-octanol, potassium hydroxide, and

the copper-nickel catalyst.[17] Equip the flask with a magnetic stirrer, temperature probe,

nitrogen inlet, condenser, and a Dean-Stark trap to collect the water formed during the

reaction.[17]

Inert Atmosphere: Purge the system with a steady flow of nitrogen gas (50-60 mL/min) to

create an inert environment.

Reaction Initiation: Heat the mixture to the boiling point of 1-octanol (approximately 195 °C)

while stirring.[17]

Reaction Monitoring: Maintain the temperature and monitor the reaction progress. Water will

be collected in the Dean-Stark trap as the reaction proceeds, providing a visual indicator of
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conversion. The reaction can be monitored over several hours.

Work-up and Purification: Upon completion, the crude reaction mixture is cooled. Post-

reaction purification typically involves several steps to remove unreacted starting material,

catalysts, and byproducts. These steps may include:

Filtration: To remove the solid Cannizzaro soap and heterogeneous catalyst.[6]

Vacuum Stripping: To remove any unreacted 1-octanol.[6]

Hydrogenation: To reduce any remaining unsaturated intermediates.[6]

Analysis: The final product composition and purity are analyzed using Gas Chromatography

(GC).[17]

Applications and Mechanistic Insights
The unique properties of 2-hexyl-1-octanol make it a functional ingredient in several high-

performance applications.

Cosmetics & Personal Care Industrial Applications

2-Hexyl-1-octanol
(Guerbet Alcohol)

Emollient

Low melting point,
 non-greasy feel

Solvent

Good solvency

Skin Conditioning

Forms occlusive film

Fragrance Component

Low volatility

Lubricants

High thermal stability

Plasticizers

Branched structure

Surfactant Intermediate

Reactive -OH group

Click to download full resolution via product page

Caption: Key application areas for 2-Hexyl-1-octanol.

Cosmetics and Personal Care: 2-Hexyl-1-octanol and similar Guerbet alcohols are prized

as emollients in skincare and hair care formulations. The branched structure disrupts the

crystalline packing that occurs with linear fatty alcohols, resulting in a product that is liquid at
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room temperature and provides a smooth, silky, and non-greasy feel on the skin.[8] It

functions as a skin-conditioning agent by forming a non-occlusive film that helps to reduce

moisture loss. Its low volatility also makes it a suitable solvent and carrier for fragrance

ingredients.

Lubricants and Plasticizers: The excellent thermal stability and low pour point of Guerbet

alcohols make them ideal base fluids or additives in the formulation of high-performance

lubricants and metalworking fluids.[6] Their branched nature interferes with the alignment of

polymer chains, making them effective plasticizers.[4][5]

Chemical Intermediate: The primary alcohol group of 2-hexyl-1-octanol is a reactive site for

further chemical modification.[6] It is a key starting material for the synthesis of Guerbet

esters, which are also widely used as emollients and lubricants.[4][5][8] Oxidation of the

alcohol yields the corresponding Guerbet acid.[7]

Safety, Handling, and Toxicology
Proper handling of 2-hexyl-1-octanol is essential in a research and development setting. The

following information is synthesized from available Safety Data Sheets (SDS).

General Handling: Handle in a well-ventilated area.[10] Wear suitable protective clothing,

including chemical-impermeable gloves and eye/face protection.[10] Avoid contact with skin

and eyes and prevent the formation of aerosols or mists.[10] Use non-sparking tools and

take measures to prevent electrostatic discharge.[10][18]

Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers.[18] Keep

away from all sources of ignition, including heat, sparks, and open flames.[18]

First Aid Measures:

Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[10]

[18]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water.[18] Skin contact may cause inflammation, itching, or

redness.[1]
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Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention if irritation

persists.[18]

Ingestion: Rinse mouth. Do not induce vomiting. Seek medical advice if feeling unwell.[18]

Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

[10] Wear self-contained breathing apparatus (SCBA) if necessary.[10]

Toxicological Profile: Detailed toxicological data for this specific compound is limited. It is

generally considered to have low irritation potential.[6] However, as with any chemical,

unnecessary exposure should be avoided. Some safety data sheets indicate it can be

harmful in contact with skin.[18]

Conclusion
2-Hexyl-1-octanol is a prime example of how molecular architecture dictates function. As a

Guerbet alcohol, its β-branched structure confers a set of highly desirable properties, including

a low melting point, high stability, and excellent emollient characteristics. These attributes are a

direct consequence of the Guerbet reaction, a robust and scalable synthesis route. For

researchers and drug development professionals, 2-hexyl-1-octanol offers a versatile platform

—whether as a high-performance excipient in topical formulations, a stable solvent, or a

foundational intermediate for the synthesis of novel esters and other derivatives. A thorough

understanding of its physicochemical properties and safety protocols is paramount to

leveraging its full potential in advanced applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. aksci.com [aksci.com]

2. labproinc.com [labproinc.com]

3. 2-HEXYL-1-OCTANOL | 19780-79-1 [chemicalbook.com]

4. mdpi.com [mdpi.com]

5. A Review of Guerbet Alcohols and Their Esters: Synthesis, Applications, and Future
Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

6. scientificspectator.com [scientificspectator.com]

7. aocs.org [aocs.org]

8. Guerbet Alcohols, Ideal Substrates for the Sustainable Production of Branched Esters
[mdpi.com]

9. 2-hexyl-octan-1-ol - Terra Mater [terra-mater.be]

10. chemicalbook.com [chemicalbook.com]

11. 2-Hexyl-1-octanol [webbook.nist.gov]

12. 2-Hexyl-1-octanol (CAS 19780-79-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

13. nmppdb.com.ng [nmppdb.com.ng]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-custom-synthesis
https://aksci.com/sds/4937CC_SDS.pdf
https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9365023.htm
https://www.mdpi.com/1996-1944/18/22/5180
https://pubmed.ncbi.nlm.nih.gov/41304024/
https://pubmed.ncbi.nlm.nih.gov/41304024/
http://www.scientificspectator.com/documents/surfactant%20spectator/Jan_2014_Article.pdf
https://www.aocs.org/resource/guerbet-compounds/
https://www.mdpi.com/1996-1944/18/22/5129
https://www.mdpi.com/1996-1944/18/22/5129
https://www.terra-mater.be/our-products/bio-based-linear-alcohols-and-branched-alcohols-from-c4-c30/2-hexyl-octan-1-ol
https://www.chemicalbook.com/msds/2-hexyl-1-octanol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19780791&Mask=200
https://www.chemeo.com/cid/74-162-0/2-Hexyl-1-octanol
https://www.chemeo.com/cid/74-162-0/2-Hexyl-1-octanol
https://nmppdb.com.ng/compounds-detail?compound=2-hexyl-1-octanola
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. 2-Hexyl-1-octanol [webbook.nist.gov]

15. chemeo.com [chemeo.com]

16. 2-Hexyl-1-octanol | C14H30O | CID 545551 - PubChem [pubchem.ncbi.nlm.nih.gov]

17. 2-Hexyl-1-decanol synthesis - chemicalbook [chemicalbook.com]

18. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: Unveiling the Unique Architecture of a C14
Guerbet Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011351#2-hexyl-1-octanol-cas-number-19780-79-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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